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Compound of Interest

Compound Name: 4-O-p-Coumaroylquinic acid

Cat. No.: B15595745

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount to ensuring a secure and compliant work
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of 4-O-p-Coumaroylquinic acid, a phenolic compound that requires careful
management due to its potential hazards.

Immediate Safety Precautions:

Before handling 4-O-p-Coumaroylquinic acid, it is crucial to be aware of its associated
hazards. According to safety data sheets, this compound is harmful if swallowed, inhaled, or
comes into contact with skin[1]. Therefore, appropriate personal protective equipment (PPE)
must be worn at all times.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification Rationale

) Chemical safety goggles or a To prevent eye irritation or
Eye Protection i -
face shield. injury from splashes.

] ] To prevent skin contact, as the
) Chemical-resistant gloves )
Hand Protection o substance is harmful upon
(e.g., nitrile, neoprene).
dermal exposure[1].

] To protect against accidental
] A lab coat or chemical- ) o
Body Protection ] spills and contamination of
resistant apron. _
personal clothing.

Use in a well-ventilated area, To avoid inhalation of dust or
Respiratory Protection preferably under a chemical aerosols, as the substance is
fume hood. harmful if inhaled[1].

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 4-O-p-Coumaroylquinic acid is
through a licensed and approved hazardous waste disposal company. Do not dispose of this
chemical down the drain or in regular trash.

. Waste Collection and Storage:

Container: Collect waste 4-O-p-Coumaroylquinic acid, whether in solid form or in solution,
in a dedicated, properly labeled, and sealed container. The container must be compatible
with the chemical and in good condition to prevent leaks[2].

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "4-O-p-Coumaroylquinic acid," and the approximate concentration if in
solution. Do not use abbreviations or chemical formulas[3].

Segregation: Store the waste container in a designated satellite accumulation area (SAA)
away from incompatible materials[3][4]. As a phenolic compound, it should be kept separate
from strong oxidizing agents, acids, and bases|[5].

Closure: Keep the waste container tightly closed except when adding waste[2].
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. Spill Management: In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate
ventilation.

Containment: For solid spills, carefully sweep or vacuum the material, avoiding dust
generation, and place it in the designated hazardous waste container[6]. For liquid spills, use
an inert absorbent material such as vermiculite, sand, or earth to contain the spill.

Collection: Collect the absorbed material into a suitable container for disposal as hazardous
waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water. All cleaning materials must also be disposed of as hazardous waste.

. Arranging for Disposal:

Contact: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the
chemical waste.

Documentation: Provide the contractor with the chemical name, CAS number (53539-37-0),
and any available hazard information from the Safety Data Sheet (SDS).

Compliance: Follow all instructions provided by the disposal company regarding packaging
and labeling for transport to ensure compliance with local, regional, and national regulations.

Disposal Decision Workflow
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[ Start: 4-O-p-Coumaroylquinic acid waste generated j

,

Wear appropriate PPE:
- Safety goggles
- Chemical-resistant gloves
- Lab coat

l

hazardous waste container.

[ Select a compatible, labeled j

Collect waste.
Solid or absorbed liquid.

Securely seal the container.

l

Store in a designated Satellite
Accumulation Area (SAA).

Contact EHS or a licensed
hazardous waste contractor.

Arrange for waste pickup.

[ End: Proper Disposal j

Click to download full resolution via product page

Caption: Disposal workflow for 4-O-p-Coumaroylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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